![molecular formula C14H12ClNO B1625319 Formamide, N-[(4-chlorophenyl)phenylmethyl]- CAS No. 202414-68-4](/img/structure/B1625319.png)
Formamide, N-[(4-chlorophenyl)phenylmethyl]-
Overview
Description
Formamide, N-[(4-chlorophenyl)phenylmethyl]-, also known as 4-CPM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and organic solvents. This compound has been used in various scientific studies, including biochemical and physiological research, due to its potential applications in medicine and drug development.
Mechanism of Action
The mechanism of action of Formamide, N-[(4-chlorophenyl)phenylmethyl]- is not completely understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in cancer cell proliferation and survival. It has also been shown to have anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Formamide, N-[(4-chlorophenyl)phenylmethyl]- has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and inhibit angiogenesis (the formation of new blood vessels). It has also been shown to have anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using Formamide, N-[(4-chlorophenyl)phenylmethyl]- in lab experiments is its potential applications in medicine and drug development. It has been shown to have anticancer properties and has been used in the development of various cancer drugs. It has also been used in the study of neurological disorders, such as Alzheimer's disease and Parkinson's disease. One limitation of using Formamide, N-[(4-chlorophenyl)phenylmethyl]- is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research involving Formamide, N-[(4-chlorophenyl)phenylmethyl]-. One area of research is the development of new cancer drugs that utilize the anticancer properties of Formamide, N-[(4-chlorophenyl)phenylmethyl]-. Another area of research is the study of the potential therapeutic effects of Formamide, N-[(4-chlorophenyl)phenylmethyl]- in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of Formamide, N-[(4-chlorophenyl)phenylmethyl]- and its potential applications in medicine and drug development.
Scientific Research Applications
Formamide, N-[(4-chlorophenyl)phenylmethyl]- has been extensively used in scientific research due to its potential applications in medicine and drug development. It has been shown to have anticancer properties and has been used in the development of various cancer drugs. It has also been used in the study of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-[(4-chlorophenyl)-phenylmethyl]formamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO/c15-13-8-6-12(7-9-13)14(16-10-17)11-4-2-1-3-5-11/h1-10,14H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDGOSEHHSVUCBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)NC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40438964 |
Source
|
| Record name | Formamide, N-[(4-chlorophenyl)phenylmethyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40438964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Formamide, N-[(4-chlorophenyl)phenylmethyl]- | |
CAS RN |
202414-68-4 |
Source
|
| Record name | Formamide, N-[(4-chlorophenyl)phenylmethyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40438964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,1,2,2-Tetrafluoro-2-[(1,1,2,2-tetrafluoro-3-butenyl)oxy]-ethanesulfonyl fluoride](/img/structure/B1625243.png)
![N-[Bis(methylthio)methylene]glycine ethyl ester](/img/structure/B1625244.png)
